1-chloro-3-(trifluoromethyl)isoquinoline
Description
1-chloro-3-(trifluoromethyl)isoquinoline is a chemical compound that belongs to the class of isoquinolines . It has a molecular weight of 231.6 .
Synthesis Analysis
The synthesis of 1-chloro-3-(trifluoromethyl)isoquinoline and similar compounds has been achieved through various methods. For instance, Cambon et al. synthesized 1-(trifluoromethyl)isoquinolines via the Bischler–Napieralski reaction of N-(phenethyl)trifluoroacetamides . Another method utilized the Pictet–Gams reaction of N-(2-aryl-3,3,3-trifluoro-230) . Additionally, an electrochemical trifluoromethylation/cyclization strategy has been used for the synthesis of isoquinoline-1,3-diones and oxindoles .Molecular Structure Analysis
The molecular structure of 1-chloro-3-(trifluoromethyl)isoquinoline is characterized by a nitrogen-containing heteroaromatic and benzene-ring-fused system . The IUPAC Standard InChI isInChI=1S/C7H4ClF3/c8-6-3-1-2-5 (4-6)7 (9,10)11/h1-4H . Chemical Reactions Analysis
The chemical reactions involving 1-chloro-3-(trifluoromethyl)isoquinoline have been studied extensively. For example, isoquinoline-N-oxides react with Togni reagent catalyzed by copper (II) triflate, leading to 1-(trifluoromethyl)isoquinolines in good yields .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-chloro-3-(trifluoromethyl)isoquinoline can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2-chloro-5-nitrobenzoic acid", "ethyl 3-(trifluoromethyl)acetoacetate", "sodium hydroxide", "thionyl chloride", "sodium iodide", "copper powder", "acetic acid", "sodium borohydride", "acetic anhydride", "pyridine" ], "Reaction": [ "Step 1: Reduction of 2-chloro-5-nitrobenzoic acid to 2-chloro-5-aminobenzoic acid using sodium borohydride", "Step 2: Conversion of 2-chloro-5-aminobenzoic acid to 2-chloro-5-(trifluoromethyl)benzoic acid through reaction with ethyl 3-(trifluoromethyl)acetoacetate in the presence of sodium hydroxide and copper powder", "Step 3: Conversion of 2-chloro-5-(trifluoromethyl)benzoic acid to 1-chloro-3-(trifluoromethyl)isoquinoline through a multi-step process involving thionyl chloride, sodium iodide, and acetic acid", "Step 4: Purification of 1-chloro-3-(trifluoromethyl)isoquinoline through recrystallization from acetic anhydride and pyridine" ] } | |
CAS RN |
378236-37-4 |
Product Name |
1-chloro-3-(trifluoromethyl)isoquinoline |
Molecular Formula |
C10H5ClF3N |
Molecular Weight |
231.6 |
Purity |
95 |
Origin of Product |
United States |
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